Cas no 1805377-60-9 (2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1805377-60-9
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4872336
• Update Time: 2025-06-14

2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-3-13-5(2-9)6(7(4)10)8(11)12/h3,8H,2H2,1H3
• InChI Key： CRQJOHJLCOYKLL-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(C)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine

Comprehensive Overview of 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine (CAS No. 1805377-60-9)

2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Its CAS number, 1805377-60-9, is frequently searched in chemical databases, reflecting its growing importance in modern synthetic chemistry.

The compound's structural complexity makes it a valuable building block for designing novel crop protection agents and pharmaceutical candidates. Researchers particularly value the reactivity of the bromomethyl group, which enables efficient functionalization at this position. Recent studies highlight its potential in developing next-generation fungicides, aligning with the agricultural industry's demand for more effective solutions against resistant pathogens.

In pharmaceutical applications, the presence of both chloro and difluoromethyl groups enhances the compound's ability to modulate biological activity. This characteristic has led to its exploration in kinase inhibitor development, a hot topic in oncology research. The 5-methylpyridine core structure contributes to improved metabolic stability, addressing a common challenge in drug design.

From a synthetic chemistry perspective, CAS 1805377-60-9 represents an interesting case study in regioselective halogenation techniques. The controlled introduction of multiple halogen atoms on the pyridine ring requires precise reaction conditions, making this compound a benchmark for evaluating new synthetic methodologies. Laboratories frequently search for optimized synthesis protocols for this molecule, indicating its technical significance.

The compound's physicochemical properties, including its moderate solubility in organic solvents and stability under standard storage conditions, contribute to its practicality in industrial applications. Analytical chemists have developed specialized HPLC methods and mass spectrometry techniques for quality control, responding to the need for precise characterization of such complex molecules.

Environmental considerations have also shaped research around this compound. The difluoromethyl group offers potential advantages in designing biodegradable agrochemicals, addressing growing concerns about environmental persistence. This aspect aligns with current trends toward green chemistry in industrial applications.

In the context of intellectual property, 2-(Bromomethyl)-4-chloro-3-(difluoromethyl)-5-methylpyridine appears in several patent applications related to heterocyclic chemistry innovations. The compound's structural features enable the creation of patentable derivatives, making it valuable for pharmaceutical patent strategies.

Future research directions may explore the compound's potential in metal-catalyzed cross-coupling reactions or as a precursor for fluorinated bioactive compounds. The increasing demand for fluorine-containing pharmaceuticals (approximately 30% of new drugs contain fluorine) suggests growing relevance for this intermediate.

For researchers working with this compound, proper handling procedures and analytical characterization techniques remain frequently searched topics. The combination of bromine and chlorine substituents requires particular attention to reaction selectivity and purification methods during synthesis.

As the chemical industry moves toward more sophisticated molecular designs, 1805377-60-9 exemplifies the trend of multifunctional intermediates that enable efficient construction of complex target molecules. Its balanced reactivity profile continues to make it a subject of both academic and industrial research interest.